Cas no 4525-53-5 (2-Butoxy-1,2-oxaborolane)

• Product Name: 2-Butoxy-1,2-oxaborolane
• CAS No: 4525-53-5
• MF: C₇H₁₅BO₂
• MW: 142.003802537918
• CID: 1025786
• PubChem ID: 13815530
• Update Time: 2025-05-20

2-Butoxy-1,2-oxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-Butoxy-1,2-oxaborolane
• 2-butoxyoxaborolane
• F83635
• DTXSID60550399
• DB-338268
• MFCD23135874
• 4525-53-5
• CS-0311905
• SCHEMBL4253396

• Inchi： 1S/C7H15BO2/c1-2-3-6-9-8-5-4-7-10-8/h2-7H2,1H3
• InChI Key： ZZNWTPGZNNEXMJ-UHFFFAOYSA-N
• SMILES： O1B(CCC1)OCCCC

Computed Properties

• Exact Mass: 142.1165099g/mol
• Monoisotopic Mass: 142.1165099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-Butoxy-1,2-oxaborolane

2-Butoxy-1,2-Oxaborolane: A Comprehensive Overview

2-Butoxy-1,2-Oxaborolane (CAS No. 4525-53-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, also referred to as boron-containing cyclic ether, is characterized by its unique molecular structure and diverse applications. Recent advancements in synthetic chemistry have further highlighted its potential as a key intermediate in the construction of complex molecular frameworks.

The molecular structure of 2-Butoxy-1,2-Oxaborolane consists of a three-membered ring containing boron and oxygen atoms. The presence of a butoxy group (-O-C4H9) introduces both electronic and steric effects, making this compound highly reactive under specific conditions. Its cyclic ether moiety facilitates its use in various catalytic processes, particularly in the formation of carbon-boron bonds. This property has been extensively explored in recent studies, where 2-Butoxy-1,2-Oxaborolane has been employed as a precursor for the synthesis of boronic esters and other boron-containing compounds.

One of the most notable applications of 2-Butoxy-1,2-Oxaborolane is in the field of organoboronic chemistry. Researchers have demonstrated its effectiveness as a building block for constructing biologically active molecules. For instance, its ability to undergo Suzuki-Miyaura coupling reactions has made it an invaluable tool in drug discovery programs. Recent studies have also explored its role in the synthesis of enantioselective boronates, which are critical intermediates in asymmetric catalysis.

In addition to its role in organic synthesis, 2-Butoxy-1,2-Oxaborolane has found applications in materials science. Its unique electronic properties make it a promising candidate for use in optoelectronic devices. For example, studies have shown that derivatives of this compound can be incorporated into polymer blends to enhance their thermal stability and mechanical properties. This has opened new avenues for its use in advanced materials such as high-performance polymers and composites.

The synthesis of 2-Butoxy-1,2-Oxaborolane typically involves the reaction of boric acid derivatives with alkyl halides or alcohols under specific conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have further cemented its position as a key intermediate in modern chemical manufacturing.

From a safety standpoint, 2-Butoxy-1,2-Oxaborolane exhibits moderate toxicity profiles under standard laboratory conditions. However, its handling requires adherence to standard safety protocols due to its potential for skin and eye irritation. Proper storage and disposal practices are essential to minimize environmental impact.

In conclusion, 2-Butoxy-1,2-Oxaborolane (CAS No. 4525-53-5) is a multifaceted compound with applications spanning organic synthesis, materials science, and drug discovery. Its unique molecular structure and reactivity continue to drive innovative research across various disciplines. As advancements in synthetic methodologies and material science progress, the potential for new applications of this compound is expected to expand further.